Tris(2-(2-ethoxyethoxy)ethyl)amine

• CAS No.: 75888-21-0
• Molecular Formula: C18H39NO6
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 2-(2-ethoxyethoxy)-N,N-bis[2-(2-ethoxyethoxy)ethyl]ethanamine
• InChI: InChI=1S/C18H39NO6/c1-4-20-13-16-23-10-7-19(8-11-24-17-14-21-5-2)9-12-25-18-15-22-6-3/h4-18H2,1-3H3
• InChI Key: XZGIHWAIIZHXKX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOCCN(CCOCCOCC)CCOCCOCC

Description

Tris(2-(2-ethoxyethoxy)ethyl)amine is a useful research compound. Its molecular formula is C18H39NO6 and its molecular weight is 365.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

51.6 g (i.e., 0.215 mol) of tris-(2-chloroethyl)-amine hydrochloride were added to the above mixture (a). The mixture was subsequently heated at the reflux temperature of the 2-ethoxyethanol for 12 hours and the solvent was then distilled under reduced pressure. The excess sodium 2-ethoxyethanolate was neutralized by adding 12 cm3 of aqueous HCl (10 N) thereto. The sodium chloride was filtered off and the solution was distilled. The tris-(3,6-dioxaoctyl)-amine distilled between 200° C. and 210° C. under a pressure of 1 mm Hg. The yield was 68%.